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Introduction

In the landscape of modern scientific discovery, the integration of artificial intelligence and
robotics has ushered in a new era of accelerated research. A pioneering example of this
synergy is "Adam," a robot scientist that has demonstrated the ability to autonomously
formulate and test novel scientific hypotheses.[1] Developed to investigate the functional
genomics of the yeast Saccharomyces cerevisiae, Adam represents a complete, closed-loop
scientific discovery system.[2] This guide provides a technical deep-dive into the core
methodologies employed by Adam, from its logical framework for hypothesis generation to the
experimental protocols it executes and the conclusions it draws. Adam's primary mission was
to identify the genes encoding "orphan enzymes" in yeast—enzymes known to exist but for
which the corresponding genes were unidentified.[3][4] This endeavor culminated in the
formulation of 20 hypotheses, 12 of which were novel and subsequently confirmed.[3][5]

Core Principles: The Closed-Loop Scientific Method

Adam operates on a continuous, iterative cycle of hypothesis, experimentation, and analysis, a
concept known as "active learning."[2][6] This closed-loop system allows the results of each
experiment to inform the design of subsequent experiments, creating a dynamic and efficient
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research process.[2] The entire scientific journey, from initial hypothesis to final conclusion, is
meticulously documented in a formal logical language, ensuring a high degree of reproducibility
and reusability of the generated knowledge.[7][8]

The logical flow of Adam's scientific process can be visualized as follows:
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Adam's Closed-Loop Scientific Discovery Cycle.
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Hypothesis Formulation: A Logic-Based Approach

Adam'’s ability to generate novel hypotheses stems from its foundation in a logical model of

yeast metabolism, encoded in a Prolog-like formalism.[2][3] This knowledge base serves as the

bedrock for its reasoning processes.
The key steps in hypothesis formulation are:

« Identification of Knowledge Gaps: Adam queries its metabolic model to identify "orphan
enzymes." These are enzymes that are known to catalyze specific reactions within the
yeast's metabolic pathways but whose genetic origin is unknown.[3][9]

o Cross-Species Inference: To propose candidate genes for these orphan enzymes, Adam
searches its knowledge base for homologous enzymes in other organisms where the
encoding gene is known.[5]

e Sequence Similarity Matching: Using the protein sequence of the known enzyme from
another species, Adam performs a sequence similarity search against the S. cerevisiae
genome.[3][5]

o Hypothesis Generation: The yeast genes with significant sequence similarity to the known

gene are selected as candidates. Adam then formulates a formal hypothesis in the structure:

"Gene Y in S. cerevisiae encodes the orphan enzyme Z."[9]

Quantitative Data Summary

Adam formulated and experimentally tested 20 distinct hypotheses related to 13 orphan
enzymes.[3][9] The results of these automated investigations are summarized in the table
below. Of these, 12 hypotheses were confirmed with a high degree of confidence and
represented novel scientific discoveries.[3][5] Adam's research involved the collection of 6.6
million optical density readings from over 26,000 growth curves.[7][10]
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Orphan Enzyme (E.C.

Hypothesized Gene Outcome

Number)

2-aminoadipate transaminase )
YER152C Confirmed

(2.6.1.39)

YJLO60OW Confirmed

YGL202W Confirmed

3-isopropylmalate dehydratase ]
YOR114W Confirmed

(4.2.1.33)

YCR024C-A Confirmed

Homocitrate synthase )
YDR455C Confirmed

(2.3.3.14)

YBR115C Confirmed

Imidazoleglycerol-phosphate i
YDR233C Confirmed

dehydratase (4.2.1.19)

YOR202W No Evidence

Phosphoribosyl-AMP )
YNL248C No Evidence

cyclohydrolase (3.5.4.19)

YJR101W No Evidence

Phosphoribosyl-ATP )
YPL109C No Evidence

pyrophosphatase (3.6.1.31)

YOR202W No Evidence

Phosphoribosylformimino-5-

aminoimidazole carboxamide YLR132C No Evidence

ribotide isomerase (5.3.1.16)

YDR233C No Evidence

Histidinol-phosphate )

] YLR248W Confirmed
aminotransferase (2.6.1.9)
YJR127C No Evidence
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N-acetylglutamate-5-

semialdehyde dehydrogenase YBLO27W Confirmed
(1.2.1.38)
Acetylornithine ]
_ YGR161W Confirmed
aminotransferase (2.6.1.11)
Indole-3-glycerol-phosphate i
YGR203W Confirmed

synthase (4.1.1.48)

Experimental Protocols

Adam's hypotheses are tested through a series of meticulously designed and executed
microbial growth experiments. The core of the methodology is to compare the growth
phenotype of a yeast strain with a specific gene deletion (a "deletant” strain) against the wild-
type strain.[3]

Key Experimental Steps:

« Strain Selection: For each hypothesis, the corresponding deletant yeast strain is selected
from a frozen library. A wild-type strain is used as a control.

¢ Inoculation and Pre-culture: Strains are inoculated into a rich growth medium and incubated
to establish a healthy culture.

o Growth Curve Measurement: A defined quantity of cells from the pre-culture is then
inoculated into microtiter plates containing various defined minimal media.[7] Some wells will
contain the minimal medium only, while others are supplemented with specific metabolites
relevant to the metabolic pathway of the orphan enzyme.[3]

 Incubation and Monitoring: The microtiter plates are placed in automated incubators. Adam's
robotic system periodically moves the plates to a reader to measure the optical density (OD)
of each well, typically at 600nm, to monitor cell growth over several days.[2]

o Data Analysis: The resulting time-series of OD measurements (growth curves) are analyzed.
Adam uses sophisticated machine learning techniques to determine if there are statistically
significant differences in the growth of the deletant strain compared to the wild-type,
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particularly in the presence or absence of the supplementary metabolites.[5] A result
consistent with the hypothesis would be, for example, the deletant strain failing to grow in the
minimal medium but having its growth "rescued" by the addition of the product of the
enzymatic reaction in question.

Case Study: The Lysine Biosynthesis Pathway

A significant discovery made by Adam was the identification of three genes that encode for 2-
aminoadipate transaminase (2A20A), an enzyme in the lysine biosynthesis pathway.[2][5] This
pathway is crucial for the synthesis of the essential amino acid lysine in yeast.

The simplified pathway involving 2A20A is depicted below:

L-glutamate

2-oxoglutarate

YER152C
YJLO60W

2-oxoadipate Mb L-2-aminoadipate

Lys%
: Lys9p, Lys1
Saccharopine ys9p, Lyslp P@

Click to download full resolution via product page

Lysine Biosynthesis Pathway involving 2A20A.

Adam's experiments confirmed that deleting any of the three hypothesized genes (YER152C,
YJLO60W, or YGL202W) impacted the yeast's ability to grow under conditions where the lysine
biosynthesis pathway was essential, providing strong evidence for their role in encoding
2A20A.[2]

Conclusion
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The "Adam" robot scientist stands as a landmark achievement in the automation of science. By
integrating artificial intelligence for hypothesis generation with robotic systems for experimental
execution, it has demonstrated that the entire scientific discovery process can be automated.[8]
[11] This approach not only dramatically increases the throughput of experiments but also
ensures that research is conducted and documented with a level of logical rigor and detail that
is challenging to achieve manually.[1] For researchers and professionals in drug development,
the principles embodied by Adam offer a powerful paradigm for tackling complex biological
problems, from target identification to understanding mechanisms of action. The legacy of
Adam is not just in the specific genes it identified, but in providing a blueprint for a future where
human and robotic scientists collaborate to unravel the complexities of the biological world.
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 To cite this document: BenchChem. [The Adam Trilogy: A Technical Guide to Automated
Hypothesis Formulation and Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680247#how-adam-formulates-and-tests-
hypotheses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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